N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide

• IUPAC Name: N-[4-[3-(1-methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide
• InChI: InChI=1S/C18H22N4O2/c1-13(23)20-17-7-5-14(6-8-17)18(24)22-9-3-4-15(12-22)16-10-19-21(2)11-16/h5-8,10-11,15H,3-4,9,12H2,1-2H3,(H,20,23)
• InChI Key: MFHCZWRHPHHLGU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)N2CCCC(C2)C3=CN(N=C3)C
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide, also known as MPAC, is a novel compound that has recently gained attention in the field of scientific research. MPAC is a small molecule that has shown promising results in various studies, making it a potential candidate for further research in the future.

Mechanism of Action

The mechanism of action of N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide is not fully understood, but it is believed to work by inhibiting specific enzymes and proteins that are involved in the development and progression of various diseases. N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells, making it a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide can inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function. In vivo studies have shown that N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide can reduce tumor growth, improve memory and learning, and decrease oxidative stress.

Advantages and Limitations for Lab Experiments

One major advantage of N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide is its small molecular weight, which makes it easy to administer and study. N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide is also stable and can be easily synthesized, making it a cost-effective option for research. However, the limitations of N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide include its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research of N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide. One potential area of focus is the development of N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide as a potential drug candidate for the treatment of cancer. Another area of focus is the study of N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide's effects on the immune system and its potential use in the treatment of autoimmune diseases. Additionally, further research is needed to fully understand the mechanism of action of N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide involves the reaction of 1-(4-aminophenyl)piperidin-4-yl)methanamine with 1-methyl-1H-pyrazole-4-carboxylic acid, followed by the addition of acetic anhydride. The resulting product is then purified through recrystallization to obtain N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide in a pure form.

Scientific Research Applications

N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide has been studied extensively for its potential applications in various scientific fields. One major area of focus has been its use as a potential drug candidate for the treatment of various diseases. N-[4-[3-(1-Methylpyrazol-4-yl)piperidine-1-carbonyl]phenyl]acetamide has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.